Cas no 68947-50-2 (4-Pyridinecarboxylicacid, 1,2,3,6-tetrahydro-1-methyl-)

• Product Name: 4-Pyridinecarboxylicacid, 1,2,3,6-tetrahydro-1-methyl-
• CAS No: 68947-50-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 522465
• PubChem ID: 12514709
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 1,2,3,6-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 1,2,3,6-tetrahydro-1-methyl-
• 1-methyl-3,6-dihydro-2H-pyridine-4-carboxylic acid
• 1-Methyl-1,2,3,6-tetrahydro-4-pyridinecarboxylic acid
• Isonicotinicacid, 1,2,3,6-tetrahydro-1-methyl- (7CI)
• N-Methylisoguvacine
• AKOS006379422
• SCHEMBL3841650
• starbld0017233
• PMRLAQZPVKUNNW-UHFFFAOYSA-N
• 1-Methyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-1-methyl-
• 68947-50-2

• Inchi： 1S/C7H11NO2/c1-8-4-2-6(3-5-8)7(9)10/h2H,3-5H2,1H3,(H,9,10)
• InChI Key： PMRLAQZPVKUNNW-UHFFFAOYSA-N
• SMILES： OC(C1=CCN(C)CC1)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines